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Compound of Interest

Compound Name: Miracle Mix

Cat. No.: B1166006

This guide provides a comprehensive analysis of the long-term success rate of Miracle Mix
restorations based on available clinical and in-vitro studies. Miracle Mix, a metal-reinforced
glass ionomer cement, is compared with several alternative restorative materials, offering
researchers, scientists, and drug development professionals a thorough overview of its
performance.

Clinical Performance: Miracle Mix vs. High-Strength
Posterior Glass lonomer

A randomized controlled trial provides a direct comparison of the clinical longevity of Miracle
Mix and GC Gold Label 9, a high-strength posterior glass ionomer. The study, conducted over
an 18-month period, evaluated restorations placed using the Atraumatic Restorative Treatment
(ART) technique in permanent posterior teeth.[1][2][3][4]

Success Rate Comparison:
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Miracle Mix (Metal- GC Gold Label 9 (High-
Follow-up Period Reinforced GIC) Success Strength Posterior GIC)
Rate Success Rate
1 Month 100% 100%
6 Months 95.4% 93%
12 Months 90.4% 85%
18 Months 87.2% 61.8%

Data sourced from a randomized controlled trial published in the Journal of Clinical Pediatric
Dentistry.[1][2][3][4]

At the 18-month mark, Miracle Mix restorations demonstrated a statistically significant higher
success rate compared to the conventional high-strength glass ionomer cement (p=0.015).[1]

[2][3][4]

Experimental Protocol: Clinical Trial

Study Design: A non-blinded, parallel-design randomized controlled trial was conducted.

Participants: Children participating in dental outreach programs in a rural area of Southern
India.

Procedure:

Tooth Selection: 92 permanent posterior teeth were selected for restoration.

Treatment: Atraumatic Restorative Treatment (ART) was performed.

Material Allocation: Teeth were randomly allocated in a 1:1 ratio to receive either Miracle Mix

or high-strength posterior glass ionomer restorations.

Evaluation: Restorations were evaluated at 1, 6, 12, and 18 months after placement.
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Experimental Workflow: In-Vitro Fracture Strength
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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